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Compound of Interest

Compound Name: Phenyl Salicylate

Cat. No.: B1677678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of phenyl salicylate, a compound with

diverse applications in pharmaceuticals, cosmetics, and polymer science. This document

outlines its fundamental chemical properties, synthesis, and key applications, with a focus on

data presentation and experimental methodologies relevant to research and development.

Core Chemical Identifiers and Properties
Phenyl salicylate, also known commercially as Salol, is an organic compound with significant

historical and current applications.[1][2] Its primary identifiers and key physicochemical

properties are summarized below for easy reference.
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Identifier Value Reference

CAS Number 118-55-8 [3][4][5][6][7]

IUPAC Name phenyl 2-hydroxybenzoate [2][6][7][8]

Molecular Formula C₁₃H₁₀O₃ [3]

Molecular Weight 214.22 g/mol [2][5][7]

Appearance
White crystalline solid with a

balsamic odor
[1][2][4]

Melting Point 41-43 °C [5]

Boiling Point 172-173 °C at 12 mmHg [5]

Solubility

Insoluble in water; soluble in

alcohol, ether, chloroform, and

benzene

[1][6]

Synthesis of Phenyl Salicylate
The primary industrial synthesis of phenyl salicylate involves the esterification of salicylic acid

with phenol.[4] This reaction is typically catalyzed by agents such as phosphoryl chloride or

sulfuric acid.[1][4]

Experimental Protocol: Laboratory-Scale Synthesis
A common laboratory-scale synthesis protocol is detailed below:

Reactant Preparation: Equimolar amounts of salicylic acid and phenol are mixed in a round-

bottom flask.

Catalyst Addition: A catalytic amount of concentrated sulfuric acid or phosphoryl chloride is

carefully added to the mixture.[1]

Heating: The mixture is heated under reflux for several hours to drive the esterification

reaction to completion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.himedialabs.com/us/grm1846-phenyl-salicylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9322550.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/149187
https://www.pschemicals.com/?p=product&CAS_nr=118-55-8&id=123139
https://webbook.nist.gov/cgi/inchi?ID=C118558&Mask=200
https://en.wikipedia.org/wiki/Phenyl_salicylate
https://www.pschemicals.com/?p=product&CAS_nr=118-55-8&id=123139
https://webbook.nist.gov/cgi/inchi?ID=C118558&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-Salicylate
https://www.himedialabs.com/us/grm1846-phenyl-salicylate.html
https://en.wikipedia.org/wiki/Phenyl_salicylate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/149187
https://webbook.nist.gov/cgi/inchi?ID=C118558&Mask=200
https://www.atamanchemicals.com/phenyl-salicylate_u26113/
https://en.wikipedia.org/wiki/Phenyl_salicylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9322550.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/149187
https://www.sigmaaldrich.com/HK/zh/product/aldrich/149187
https://www.atamanchemicals.com/phenyl-salicylate_u26113/
https://www.pschemicals.com/?p=product&CAS_nr=118-55-8&id=123139
https://www.benchchem.com/product/b1677678?utm_src=pdf-body
https://www.benchchem.com/product/b1677678?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9322550.htm
https://www.atamanchemicals.com/phenyl-salicylate_u26113/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9322550.htm
https://www.atamanchemicals.com/phenyl-salicylate_u26113/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutralization and Washing: After cooling, the reaction mixture is neutralized with a weak

base, such as a sodium bicarbonate solution, to remove unreacted salicylic acid and the acid

catalyst. The organic layer is then washed with water.

Purification: The crude phenyl salicylate is purified by recrystallization from a suitable

solvent, such as ethanol, to yield a pure crystalline product.

Drying: The purified crystals are dried in a vacuum oven to remove any residual solvent.

The logical workflow for the synthesis and purification of phenyl salicylate can be visualized

as follows:
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Synthesis and Purification of Phenyl Salicylate

Mixing Salicylic Acid and Phenol

Addition of Catalyst (e.g., H2SO4)

Heating under Reflux

Neutralization and Washing

Recrystallization

Drying

Pure Phenyl Salicylate
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A flowchart illustrating the synthesis and purification process of phenyl salicylate.

Applications and Mechanisms of Action
Phenyl salicylate has a range of applications stemming from its chemical properties.

Pharmaceutical Applications
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Historically, phenyl salicylate was used as an intestinal antiseptic.[1][4] Upon oral

administration, it passes through the stomach unchanged and is hydrolyzed in the alkaline

environment of the small intestine into salicylic acid and phenol, both of which have antiseptic

properties. It has also been used as a mild analgesic and antipyretic.[1][4]

The mechanism of its antiseptic action can be depicted as a simple hydrolysis pathway:

Hydrolysis of Phenyl Salicylate in the Small Intestine

Phenyl Salicylate

Hydrolysis (Alkaline Environment)

Salicylic Acid (Antiseptic)

yields

Phenol (Antiseptic)

yields

Click to download full resolution via product page

The hydrolysis pathway of phenyl salicylate into its active antiseptic components.

Ultraviolet (UV) Filter
Phenyl salicylate is an effective UV absorber, particularly in the UVB range (290-320 nm), and

has been used in sunscreens and other cosmetic formulations to protect the skin from sun

damage.[4] It is also utilized in the manufacturing of polymers, lacquers, adhesives, and waxes

to prevent degradation from UV light.[1][8]

Safety and Handling
Phenyl salicylate is generally considered to have low toxicity. However, it is a skin and eye

irritant, and sensitization has been reported.[5] Standard laboratory safety precautions,

including the use of gloves and eye protection, should be observed when handling this

compound. For detailed safety information, refer to the material safety data sheet (MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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